Cas no 1289031-68-0 (4-Amino-3-(tert-butyl)benzaldehyde)

• Product Name: 4-Amino-3-(tert-butyl)benzaldehyde
• CAS No: 1289031-68-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6629543
• PubChem ID: 137345918
• Update Time: 2025-06-27

4-Amino-3-(tert-butyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-amino-3-(1,1-dimethylethyl)-
• 1289031-68-0
• 4-Amino-3-(tert-butyl)benzaldehyde

• Inchi： 1S/C11H15NO/c1-11(2,3)9-6-8(7-13)4-5-10(9)12/h4-7H,12H2,1-3H3
• InChI Key： KAVDWDYZOMBEKQ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(N)C(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 299.1±28.0 °C(Predicted)
• pka: 1.06±0.10(Predicted)

Additional information on 4-Amino-3-(tert-butyl)benzaldehyde

4-Amino-3-(tert-butyl)benzaldehyde (CAS No. 1289031-68-0): A Comprehensive Overview

4-Amino-3-(tert-butyl)benzaldehyde (CAS No. 1289031-68-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of chemical properties that make it an essential building block in various applications.

The molecular formula of 4-Amino-3-(tert-butyl)benzaldehyde is C₁₁H₁₅NO, and it has a molecular weight of approximately 177.24 g/mol. The compound features a benzene ring substituted with an amino group at the para position and a tert-butyl group at the meta position, along with an aldehyde functional group at the ortho position. This combination of functional groups imparts unique reactivity and physical properties to the molecule.

In recent years, 4-Amino-3-(tert-butyl)benzaldehyde has been extensively studied for its potential applications in the synthesis of bioactive compounds and pharmaceuticals. One notable area of research involves its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The tert-butyl group provides steric hindrance that can influence the selectivity and efficacy of these compounds, making 4-Amino-3-(tert-butyl)benzaldehyde a valuable starting material in drug development.

Beyond pharmaceutical applications, 4-Amino-3-(tert-butyl)benzaldehyde has also found utility in the field of materials science. Its ability to undergo various chemical reactions, such as condensation and reduction, makes it a useful precursor for the synthesis of advanced materials with tailored properties. For example, researchers have explored its use in the preparation of luminescent materials and conductive polymers, which have potential applications in optoelectronics and energy storage devices.

The synthesis of 4-Amino-3-(tert-butyl)benzaldehyde can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-(tert-butyl)benzonitrile with hydroxylamine under appropriate conditions to form the corresponding oxime, followed by reduction to yield the aldehyde. Another approach involves the Vilsmeier-Haack reaction, where 3-(tert-butyl)aniline is treated with phosphorus oxychloride and dimethylformamide (DMF) to generate the desired product.

The physical properties of 4-Amino-3-(tert-butyl)benzaldehyde, such as its melting point, boiling point, and solubility, are crucial for its handling and application. The compound typically appears as a white or off-white solid at room temperature and is soluble in common organic solvents like ethanol, acetone, and dichloromethane. These properties facilitate its use in various synthetic protocols and industrial processes.

In terms of safety and handling, while 4-Amino-3-(tert-butyl)benzaldehyde is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances.

The environmental impact of 4-Amino-3-(tert-butyl)benzaldehyde is another important consideration. Efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce the environmental footprint associated with its production. Green chemistry principles are increasingly being applied to optimize reaction conditions and improve the overall efficiency of synthetic processes involving this compound.

In conclusion, 4-Amino-3-(tert-butyl)benzaldehyde (CAS No. 1289031-68-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities for its use, the importance of this compound is likely to grow even further.